2,3-Difluoroprop-1-ene

• CAS No.: 59486-57-6
• Molecular Formula: C3H4F2
• Molecular Weight: 78.06 g/mol
• IUPAC Name: 2,3-difluoroprop-1-ene
• InChI: InChI=1S/C3H4F2/c1-3(5)2-4/h1-2H2
• InChI Key: SGGPUNTZIKXDMQ-UHFFFAOYSA-N
• Canonical SMILES: C=C(CF)F

Description

It features two fluorine atoms substituted at the second and third carbon positions of the propene backbone.

Comparison with Similar Compounds

Key Observations :

• 2,3-Difluoroprop-1-ene has localized fluorine substitution, which may lead to moderate polarity and reactivity compared to perfluorinated analogs.
• 1,1,2,3,3,3-Hexafluoroprop-1-ene (CAS# 25190-89-0) is heavily fluorinated, imparting high electronegativity and stability, making it suitable for high-performance fluoropolymer synthesis .
• Tetrafluoroethene (TFE) is a cornerstone monomer for polytetrafluoroethylene (PTFE), highlighting how full fluorination enhances chemical inertness.

Physical and Chemical Properties (Inferred)

While explicit data (e.g., boiling points, dipole moments) are unavailable in the evidence, trends can be deduced:

• Boiling Points: Increased fluorine content generally raises boiling points due to stronger intermolecular forces. For example, TFE (C₂F₄) boils at -76°C, whereas partially fluorinated compounds like 2,3-Difluoroprop-1-ene likely have higher boiling points than non-fluorinated propene (-47°C) but lower than hexafluoropropene (-29°C).
• Reactivity : Fluorine’s electron-withdrawing effect reduces nucleophilic reactivity but enhances resistance to oxidation and thermal degradation. 2,3-Difluoroprop-1-ene may undergo electrophilic addition reactions more readily than perfluorinated analogs.